4-(2-hydroxyethyl)-5-methyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one

• IUPAC Name: 4-(2-hydroxyethyl)-5-methyl-2-phenyl-1H-pyrazol-3-one
• InChI: InChI=1S/C12H14N2O2/c1-9-11(7-8-15)12(16)14(13-9)10-5-3-2-4-6-10/h2-6,13,15H,7-8H2,1H3
• InChI Key: JQICUSPEMWKTSQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N(N1)C2=CC=CC=C2)CCO
• Molecular Formula: C12H14N2O2
• DSSTOX Substance ID: DTXSID10377098
• Molecular Weight: 218.25 g/mol
• CAS RN: 861210-10-8

Description

4-(2-hydroxyethyl)-5-methyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one, also known as 4-MEP, is a synthetic compound that has been widely studied due to its unique chemical properties. It is a colorless solid with a melting point of 80-82°C and a boiling point of 215-217°C. 4-MEP has been used in a variety of scientific research applications, including organic synthesis, drug discovery, and biochemistry. In

Scientific Research Applications

Structural Analysis and Tautomeric Behavior

One study conducted by Holzer et al. (2003) on the structure of 4-benzoyl-5-methyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one oxime and its derivatives provides insight into the tautomeric structures and stabilization by intramolecular hydrogen bonds. This research highlights the compound's existence predominantly as 4-enaminopyrazolone in solution and its stabilization in the solid state, which is closely related to the chemical structure of interest (Holzer, Hahn, Brehmer, Claramunt, & Pérez-Torralba, 2003).

Chemical Synthesis and Modification

Research by Naganagowda and Petsom (2012) discusses the synthesis of a novel derivative through condensation, shedding light on potential chemical modifications and applications of this compound in various fields. This study underscores the versatility of pyrazolone-based compounds for further chemical exploration and application (Naganagowda & Petsom, 2012).

Application in Corrosion Inhibition

A study by Emregül and Hayvalı (2006) on Schiff base compounds derived from pyrazolone demonstrates their potential as corrosion inhibitors for steel in acidic environments. This application is particularly relevant for industrial processes where corrosion resistance is crucial. The study provides valuable insights into the compound's utility beyond the biomedical sphere, emphasizing its role in material science and engineering (Emregül & Hayvalı, 2006).

Fluorescent Chemosensor Development

Asiri et al. (2018) synthesized a derivative that acts as an off–on type fluorescent chemosensor for the selective and sensitive detection of Al3+ ions. This highlights the compound's potential application in analytical chemistry for detecting specific metal ions, offering a pathway for developing new sensors with high selectivity and sensitivity (Asiri, Sobahi, Al-Amari, Asad, Zayed, & Khan, 2018).

Antimicrobial Activity

Abdelrahman et al. (2020) explored the condensation of 5-methyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one with various compounds, leading to derivatives showing high antimicrobial activity against strains like S. aureus, E. coli, and C. albicans. This suggests the compound's derivatives could be potent antimicrobial agents, opening avenues for new drug development in combating microbial resistance (Abdelrahman, Shehta, Assy, & Farhan, 2020).